Cas no 99113-75-4 (2-methylpentane-2,4-diol)

2-Methylpentane-2,4-diol is a branched diol with the molecular formula C₆H₁₄O₂, featuring hydroxyl groups at the 2- and 4-positions of a methyl-substituted pentane backbone. This compound exhibits favorable solubility in both polar and nonpolar solvents, making it a versatile intermediate in organic synthesis and industrial applications. Its dual hydroxyl functionality allows for use as a building block in polymer production, coatings, and specialty chemicals. The steric hindrance introduced by the methyl group enhances stability in certain reaction conditions. Additionally, its balanced hydrophilicity and lipophilicity contribute to utility in formulations requiring controlled solvent properties or surfactant behavior. The diol’s structure also lends itself to derivatization for fine chemical synthesis.
2-methylpentane-2,4-diol structure
2-methylpentane-2,4-diol structure
Product Name:2-methylpentane-2,4-diol
CAS No:99113-75-4
MF:C6H14O2
MW:118.174162387848
CID:1002756
PubChem ID:5288834
Update Time:2025-06-08

2-methylpentane-2,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-methylpentane-2,4-diol
    • DB03564
    • Q27094497
    • DTXSID601308225
    • AKOS005255883
    • CHEBI:44224
    • S-(+)-2-Methyl-2,4-pentanediol
    • 12220-29-0
    • MPD
    • 99113-75-4
    • AKOS006306969
    • (S)-(+)-2-Methyl-2,4-pentanediol
    • MFCD11226639
    • EN300-7275128
    • (4S)-2-METHYL-2,4-PENTANEDIOL
    • (4S)-2-methylpentane-2,4-diol
    • (S)-(+)-2-Methyl-2,4-pentandiol
    • (S)-(+)-2-Methyl-2,4-pentandiol99%
    • (S)-(+)-2-Methyl-2,4-pentanediol, 98%, ee 98%
    • SCHEMBL335683
    • 2-Methyl-pentane-2,4-diol
    • 99210-91-0
    • SVTBMSDMJJWYQN-YFKPBYRVSA-N
    • Inchi: 1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3/t5-/m0/s1
    • InChI Key: SVTBMSDMJJWYQN-YFKPBYRVSA-N
    • SMILES: OC(C)(C)C[C@H](C)O

Computed Properties

  • Exact Mass: 118.09938
  • Monoisotopic Mass: 118.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 68.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 0.3

Experimental Properties

  • Melting Point: Freezing point = -50 deg C (glass or vitreous condition)
  • Boiling Point: 198 DEG C AT 760 MM HG

2-methylpentane-2,4-diol Pricemore >>

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Additional information on 2-methylpentane-2,4-diol

Introduction to 2-Methylpentane-2,4-diol (CAS No. 99113-75-4)

2-Methylpentane-2,4-diol, also known by its CAS number 99113-75-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure and properties, making it a valuable component in various applications, from laboratory research to industrial processes.

The chemical formula of 2-methylpentane-2,4-diol is C7H16O2. It is a colorless liquid with a molecular weight of approximately 132.19 g/mol. The compound's structure consists of a seven-carbon chain with a methyl group and two hydroxyl groups attached at the 2nd and 4th positions. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 2-methylpentane-2,4-diol has a boiling point of around 180°C and a melting point of -60°C. It is soluble in water and many organic solvents, which makes it highly versatile for use in various chemical reactions and formulations. The compound's solubility and reactivity are key factors that contribute to its widespread application in both academic and industrial settings.

The biological activity of 2-methylpentane-2,4-diol has been the subject of numerous studies. Recent research has focused on its potential as a chiral building block in the synthesis of bioactive compounds. Chiral molecules are essential in pharmaceuticals due to their ability to interact selectively with biological targets. The enantiomeric purity of 2-methylpentane-2,4-diol can be controlled through various synthetic methods, making it a valuable starting material for the preparation of chiral drugs.

In the pharmaceutical industry, 2-methylpentane-2,4-diol is used as an intermediate in the synthesis of several important drugs. For example, it can be used to synthesize antiviral agents, anti-inflammatory drugs, and other therapeutic compounds. The compound's ability to form stable complexes with metal ions also makes it useful in the development of metal-based pharmaceuticals.

Beyond its pharmaceutical applications, 2-methylpentane-2,4-diol finds use in the cosmetics industry as a moisturizing agent and emollient. Its hydrating properties make it an effective ingredient in skin care products, helping to maintain skin hydration and improve skin texture. Additionally, the compound's low toxicity and good biocompatibility make it safe for use in personal care formulations.

In the field of materials science, 2-methylpentane-2,4-diol is used as a plasticizer and solvent in polymer formulations. Its ability to enhance the flexibility and processability of polymers makes it valuable in the production of various plastic products. The compound's low volatility and high thermal stability also contribute to its effectiveness in these applications.

The environmental impact of 2-methylpentane-2,4-diol has been studied to ensure its safe use in various applications. Research indicates that the compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. These findings support its use as a safer alternative to more toxic solvents and plasticizers.

In conclusion, 2-methylpentane-2,4-diol (CAS No. 99113-75-4) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and properties make it an important molecule for both research and commercial purposes. As ongoing research continues to uncover new potential uses for this compound, its importance in the fields of chemistry, biology, and pharmaceuticals is likely to grow even further.

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